Cas no 15895-15-5 (Butanoic acid,4-fluoro-4,4-dinitro-)

• Product Name: Butanoic acid,4-fluoro-4,4-dinitro-
• CAS No: 15895-15-5
• MF: C₄H₅FN₂O₆
• MW: 196.090704679489
• CID: 166014
• PubChem ID: 253618
• Update Time: 2025-04-19

Butanoic acid,4-fluoro-4,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-fluoro-4,4-dinitro-
• 4-fluoro-4,4-dinitrobutanoic acid
• 15895-15-5
• 4-fluoro-4,4-dinitrobutyric acid
• SCHEMBL9420199
• AKOS022141632
• NSC76729
• DTXSID70291605
• NSC-76729

• Inchi： 1S/C4H5FN2O6/c5-4(6(10)11,7(12)13)2-1-3(8)9/h1-2H2,(H,8,9)
• InChI Key： MQFRQOPGVMAEFJ-UHFFFAOYSA-N
• SMILES： FC(CCC(=O)O)([N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.01315
• Monoisotopic Mass: 196.013164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: 0.2

Experimental Properties

• Density: 1.63
• Boiling Point: 318.3°Cat760mmHg
• Flash Point: 146.3°C
• Refractive Index: 1.482
• PSA: 123.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Nitro fatty acids